1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea

• IUPAC Name: 1-(1,3,4-thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea
• InChI: InChI=1S/C10H10F3N5OS2/c1-2-5(7-16-6(3-20-7)10(11,12)13)15-8(19)17-9-18-14-4-21-9/h3-5H,2H2,1H3,(H2,15,17,18,19)
• InChI Key: YDEZMMYLIATFOJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC(=CS1)C(F)(F)F)NC(=O)NC2=NN=CS2
• Molecular Formula: C10H10F3N5OS2
• Molecular Weight: 337.3 g/mol

Description

1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea, also known as TPU-0033, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a potent inhibitor of a specific protein kinase, which is involved in various cellular processes, including cell growth and proliferation.

Mechanism of Action

1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea inhibits the activity of protein kinase CK2 by binding to the ATP-binding site of the enzyme. This binding prevents the transfer of phosphate groups to target proteins, which are necessary for the activation of various cellular processes. This inhibition results in the suppression of cell growth and proliferation, making it a potential candidate for cancer treatment.
Biochemical and Physiological Effects:
1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea has been shown to have various biochemical and physiological effects. In vitro studies have shown that 1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, 1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea has been shown to enhance the efficacy of chemotherapy drugs, making it a potential candidate for combination therapy. In vivo studies have shown that 1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea inhibits tumor growth in various animal models, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea is its potent inhibitory activity against protein kinase CK2. This makes it a potential candidate for cancer treatment, as well as for studying the role of CK2 in various cellular processes. Additionally, 1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea has been shown to enhance the efficacy of chemotherapy drugs, making it a potential candidate for combination therapy. However, one of the limitations of 1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea. One potential direction is to study the role of CK2 in various cellular processes, including cell growth and proliferation, using 1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea as a tool. Additionally, further studies are needed to investigate the potential of 1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea as a cancer treatment, either alone or in combination with other drugs. Furthermore, the development of more soluble analogs of 1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea could improve its potential as a research tool and potential therapeutic agent.

Synthesis Methods

The synthesis of 1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea involves a multi-step process, which includes the reaction of 4-(trifluoromethyl)-1,3-thiazol-2-amine with 1,3,4-thiadiazole-2-carboxylic acid, followed by the reaction of the resulting product with 1-bromo-3-chloropropane. The final step involves the reaction of the resulting product with urea to obtain 1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea. The purity of the compound can be confirmed using various analytical techniques, including NMR, IR, and HPLC.

Scientific Research Applications

1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea has been extensively studied for its potential applications in scientific research. This compound has been shown to be a potent inhibitor of protein kinase CK2, which is involved in various cellular processes, including cell growth and proliferation. 1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. Additionally, 1-(1,3,4-Thiadiazol-2-yl)-3-[1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]propyl]urea has been shown to enhance the efficacy of chemotherapy drugs, making it a potential candidate for combination therapy.